molecular formula C13H17NO4S B8491362 2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate

2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate

Cat. No. B8491362
M. Wt: 283.35 g/mol
InChI Key: DWSQIVFRZZMDLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(2-Oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate

Molecular Formula

C13H17NO4S

Molecular Weight

283.35 g/mol

IUPAC Name

2-(2-oxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate

InChI

InChI=1S/C13H17NO4S/c1-11-4-6-12(7-5-11)19(16,17)18-10-9-14-8-2-3-13(14)15/h4-7H,2-3,8-10H2,1H3

InChI Key

DWSQIVFRZZMDLP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCCN2CCCC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

p-Toluenesulfonylchloride (1 g) is added portionwise to a solution of 1-(2-hydroxyethyl)pyrrolidin-2-one (500 μL) and pyridine (1.5 mL) in dichloromethane (8 mL) chilled in an ice bath. The mixture is stirred at room temperature for 12 hours and partitioned between 1 M hydrochloric acid and diethylether. The organic phase is dried (MgSO4) and concentrated. The residue is chromatographed on silica gel (ethyl acetate) to give the title compound. Yield: 390 mg; Mass spectrum (ESI+): m/z=284 [M+H]+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
500 μL
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One

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